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Compound of Interest

Compound Name: dl-Alanyl-dl-norleucine

CAS No.: 19079-66-4

Cat. No.: B101887

Get Quote

Executive Summary
Compound: dl-Alanyl-dl-norleucine (Ala-Nle) Chemical Nature: Synthetic dipeptide containing

aliphatic side chains.[1] Primary Risk Factors: Hygroscopicity (moisture absorption) and

physical aggregation. Stability Profile: Chemically robust against oxidation (due to lack of

reactive side chains like -SH or -OH) but physically sensitive to moisture-induced hydrolysis

and clumping.

Part 1: The Storage Matrix
The following parameters are non-negotiable for maintaining the structural integrity of dl-
Alanyl-dl-norleucine over time.
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State Temperature Container Type Max Shelf Life
Critical
Condition

Lyophilized

Powder

-20°C

(Standard)-80°C

(Long-term)

Amber Glass or

Polypropylene

(Tightly Sealed)

2 Years (-20°C)5

Years (-80°C)

Desiccated. Must

be kept dry.

Solubilized

(Stock)
-80°C

Aliquoted

Polypropylene

Tubes

6 Months

Avoid Freeze-

Thaw. Single-use

aliquots only.

Solubilized

(Working)
4°C

Eppendorf/Micro

centrifuge Tube
< 24 Hours

Protect from

light; seal with

Parafilm.

⚠️ CRITICAL WARNING: Never store peptide solutions at -20°C for long periods. The phase

transition of water at this temperature (eutectic point issues) can cause "micro-thawing" and pH

shifts that degrade the peptide bond faster than at -80°C.

Part 2: Technical Deep Dive (The "Why")
1. The Hydrolysis Threat
While dl-Alanyl-dl-norleucine lacks the oxidative sensitivity of Methionine- or Cysteine-

containing peptides, it is vulnerable to hydrolysis. Moisture from the air attacks the amide bond

connecting the Alanine and Norleucine residues.

Mechanism: Water molecules act as nucleophiles, attacking the carbonyl carbon of the

peptide bond.

Result: Cleavage into free Alanine and Norleucine amino acids, altering the concentration

and chromatographic retention time of your standard.
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2. The "dl-dl" Stereochemistry Factor
The designation "dl-Alanyl-dl-norleucine" indicates a racemic mixture at both chiral centers.

Solubility Implication: Racemic mixtures often have different crystal lattice energies

compared to pure L-isomers. This can result in slower dissolution rates.

Storage Implication: If the powder clumps due to moisture, the racemic lattice may "lock"

water molecules inside the aggregate, accelerating degradation from the inside out.

Part 3: Standard Operating Procedures (SOPs)
Protocol A: The "Equilibration" Rule (Preventing Condensation)
Failure to follow this step is the #1 cause of peptide degradation.

Remove the vial from the -20°C/-80°C freezer.

Place the sealed vial on the benchtop in a desiccator (if available) or ambient air.

Wait 30–60 minutes until the vial feels room temperature to the touch.

Open the vial only after equilibration.

Reasoning: Opening a cold vial in warm air causes immediate condensation of

atmospheric moisture onto the hygroscopic powder.

Protocol B: Solubilization & Aliquoting
Solvent Choice: Water or dilute acetic acid (0.1%) are standard. If solubility is poor due to the

hydrophobic Norleucine side chain, use a small volume of organic solvent (Acetonitrile or

Methanol) first, then dilute with water.

Dissolve: Vortex gently. Avoid sonication if possible to prevent heating.

Aliquot: Immediately split the stock solution into single-use volumes (e.g., 50 µL or 100 µL).

Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before placing in

-80°C storage.
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Part 4: Handling Logic Visualization
The following diagram outlines the decision logic for handling the peptide to ensure integrity.

Receive dl-Alanyl-dl-norleucine

Is it Powder or Solution?

Lyophilized Powder

Powder

Equilibrate to Room Temp
(30-60 mins, Sealed)

Weigh Required Amount

Purge with N2 (Optional)
Reseal & Desiccate Dissolve for Experiment

Store at -20°C Create Single-Use Aliquots

Snap Freeze

Store at -80°C
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Click to download full resolution via product page

Caption: Workflow for preventing moisture ingress during the transition from storage to

experimental use.

Part 5: Troubleshooting & FAQs
Q1: The powder has turned into a sticky gel/gum. Is it still usable?

Diagnosis: The peptide has absorbed significant moisture (deliquescence).

Verdict: Likely degraded or concentration is now inaccurate.

Action: If used for qualitative work (e.g., identifying a peak), verify with MS. If used for

quantitative standards, discard and replace. You cannot accurately weigh a wet peptide.

Q2: I left the powder on the bench at room temperature for 3 days. Is it ruined?

Analysis: dl-Alanyl-dl-norleucine is relatively stable due to its aliphatic nature. It does not

oxidize easily like Methionine.

Action: It is likely chemically intact but may have absorbed water weight.

Fix: Lyophilize (freeze-dry) again to remove moisture before weighing, or correct for water

content if you have a Karl Fischer titrator.

Q3: Why is it difficult to dissolve in pure water?

Reason: Norleucine (Nle) has a butyl side chain, making it hydrophobic. The "dl" racemic

structure can also pack tightly.

Solution: Add a drop of 10% Acetic Acid or a small amount of Acetonitrile (up to 10-20% of

final volume) to aid wetting, then dilute with water to volume.

Q4: Can I store the stock solution at -20°C instead of -80°C?

Answer: For short term (< 1 month), yes. For long term, no.
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Reason: At -20°C, peptide solutions can undergo slow hydrolysis and pH shifts due to the

concentration of salts in the unfrozen liquid pockets (eutectic effect). -80°C ensures total

vitrification.

References
Sigma-Aldrich (Merck).Handling and Storage of Synthetic Peptides. Retrieved from

Bachem.Peptide Handling and Storage Guidelines. Retrieved from

National Institutes of Health (NIH) - PubChem.Norleucine Compound Summary. Retrieved

from [2]

MedChemExpress.Peptide Storage and Handling Guidelines. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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